Cas no 1488928-52-4 (3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole)

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole structure
1488928-52-4 structure
3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole
1488928-52-4
C12H14BrN3O3
328.161861896515
6626639

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole Properties

Names and Identifiers

    • 3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole
    • NWQOSARPXVPPKF-UHFFFAOYSA-N
    • 1S/C12H14BrN3O3/c13-12-4-7-1-8(5-12)3-11(2-7,6-12)9-10(16(17)18)15-19-14-9/h7-8H,1-6H2
    • O1N=C([N+]([O-])=O)C(C23CC4CC(CC(Br)(C4)C2)C3)=N1

Experimental Properties

  • 428.6±55.0 °C(Predicted)
  • -5.07±0.49(Predicted)
  • 1.740±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole Synthesis

Synthetic Circuit 1

1488928-36-4 1488928-36-4
1488928-52-4 1488928-52-4
876-53-9 876-53-9
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Aluminum chloride ;  2 h, reflux; 16 h, rt
Reference
3-(1-Adamantyl)furazans
Sheremetev, A. B.; et al, Chemistry of Heterocyclic Compounds (New York, 2013, 49(9), 1358-1369

Synthetic Circuit 2

872189-00-9 872189-00-9
1488928-52-4 1488928-52-4
876-53-9 876-53-9
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Hydrogen peroxide Solvents: Dichloromethane ,  Water ;  8 °C
1.2 < 15 °C; 2 h, 15 °C; 1 h, reflux
2.1 Reagents: Bromine Catalysts: Aluminum chloride ;  2 h, reflux; 16 h, rt
Reference
3-(1-Adamantyl)furazans
Sheremetev, A. B.; et al, Chemistry of Heterocyclic Compounds (New York, 2013, 49(9), 1358-1369

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole Raw materials

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole Preparation Products

3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole Related Literature

1488928-52-4 (3-(3-Bromotricyclo[3.3.1.13,7]dec-1-yl)-4-nitro-1,2,5-oxadiazole) Related Products

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